Cas no 956272-19-8 (1-(3-chlorophenyl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(3-chlorophenyl)methyl-1H-pyrazol-3-amine
• CAS No: 956272-19-8
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• MDL: MFCD04967267
• CID: 2855882
• PubChem ID: 16195077
• Update Time: 2025-04-21

1-(3-chlorophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-1H-pyrazol-3-amine
• STK312757
• MLS000692124
• MFCD04967267
• [1-(3-Chlorobenzyl)-1h-pyrazol-3-yl]amine
• BBL038936
• 1-[(3-CHLOROPHENYL)METHYL]PYRAZOL-3-AMINE
• CHEMBL1587349
• GCFXSHIUCRYMIE-UHFFFAOYSA-N
• DB-190038
• 1-((3-Chlorophenyl)methyl)-1H-pyrazol-3-amine
• HMS2642D21
• 1-[(3-chlorophenyl)methyl]-1H-pyrazol-3-amine
• 956272-19-8
• SMR000333795
• GNB27219
• 112-232-0
• AKOS000305915
• EN300-228967
• 1-(3-chlorobenzyl)-1H-pyrazol-3-amine
• SCHEMBL2276119
• 1-(3-Chloro-benzyl)-1H-pyrazol-3-ylamine

• MDL： MFCD04967267
• Inchi： 1S/C10H10ClN3/c11-9-3-1-2-8(6-9)7-14-5-4-10(12)13-14/h1-6H,7H2,(H2,12,13)
• InChI Key： GCFXSHIUCRYMIE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes